tert-Butyl (5-vinylthiazol-2-yl)carbamate

• CAS RN: 1245647-27-1
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.294
• IUPAC Name: tert-butyl N-(5-ethenyl-1,3-thiazol-2-yl)carbamate
• InChI: InChI=1S/C10H14N2O2S/c1-5-7-6-11-8(15-7)12-9(13)14-10(2,3)4/h5-6H,1H2,2-4H3,(H,11,12,13)
• InChI Key: SEFTVOMSYWODOP-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1=NC=C(S1)C=C
• synonyms: tert-butyl 5-vinylthiazol-2-ylcarbaMate

Description

Tert-Butyl (5-vinylthiazol-2-yl)carbamate, also known as Tert-Butyl (5-vinylthiazol-2-yl)carbamate, is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.294. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(5-Bromo-thiazol-2-yl)-carbamic acid tert-butyl ester (0.200 g, 0.71 mmol), tetrakis(triphenylphospine)palladium (0.042 g, 0.036 mmol), lithium chloride (0.91 g, 2.14 mmol), and tributyl (vinyl)stannate (0.68 g, 2.14 mmol) were taken in 8 mL of THF and 8 mL of DMF and reflux for 2 hrs. After completion of reaction THF was removed under reduced pressure on ratavapour and the residue was partioned between ethyl acetate (20 mL) and water (20 mL). The layers were separated. Aq. Layer was extracted with ethyl acetate (2×20 mL). The combined organic layer was washed with brine and dried over anhydrous sodium sulfate filtered and concentrated under reduced pressure to get the crude product which was purified by preparative TLC to get the pure product (5-Vinyl-thiazol-2-yl)-carbamic acid tert-butyl ester (0.137 g).